Cas no 1261927-21-2 (3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid)

• Product Name: 3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid
• CAS No: 1261927-21-2
• MF: C₁₄H₈ClFO₄
• MW: 294.662326812744
• MDL: MFCD18321540
• CID: 2763994
• PubChem ID: 53227413
• Update Time: 2025-10-22

3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6'-fluoro[1,1'-biphenyl]-3,3'-dicarboxylic acid
• 3-(5-CARBOXY-2-FLUOROPHENYL)-5-CHLOROBENZOIC ACID
• 1261927-21-2
• 3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid, 95%
• MFCD18321540
• DTXSID40690969
• 3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid

• MDL： MFCD18321540
• Inchi： 1S/C14H8ClFO4/c15-10-4-8(3-9(5-10)14(19)20)11-6-7(13(17)18)1-2-12(11)16/h1-6H,(H,17,18)(H,19,20)
• InChI Key： FTYVVZDHMBYTEK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 294.01
• Monoisotopic Mass: 294.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid

Comprehensive Overview of 3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid (CAS No. 1261927-21-2)

3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid (CAS No. 1261927-21-2) is a fluorinated and chlorinated benzoic acid derivative with significant applications in pharmaceutical intermediates and organic synthesis. This compound, characterized by its carboxylic acid and halogen-substituted aromatic structure, has garnered attention in research due to its potential role in drug development and material science. Its unique molecular framework makes it a valuable building block for designing bioactive molecules, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like 3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid has surged, driven by their enhanced metabolic stability and bioavailability in medicinal chemistry. Researchers frequently explore its utility in synthesizing small-molecule inhibitors or pro-drugs, aligning with trends in personalized medicine and targeted therapies. The presence of both fluorine and chlorine substituents contributes to its electrophilic properties, facilitating reactions such as cross-coupling or nucleophilic substitutions.

From an industrial perspective, CAS No. 1261927-21-2 is often discussed in contexts like high-throughput screening and structure-activity relationship (SAR) studies. Its carboxylic acid groups enable facile derivatization, making it adaptable for conjugation with peptides or other pharmacophores. This versatility addresses common search queries such as "fluorinated benzoic acid derivatives in drug discovery" or "chlorobenzoic acid applications in agrochemicals," reflecting its interdisciplinary relevance.

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its halogenated aromatic nature necessitates proper handling to ensure sustainability. Recent studies highlight its biodegradability potential, a topic increasingly tied to green chemistry initiatives. This aligns with user searches like "eco-friendly synthesis of halogenated aromatics" or "benzoic acid derivatives in sustainable manufacturing."

Analytical techniques for characterizing 3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid include HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity and structural integrity. These methods are critical for QA/QC protocols, a frequent concern for buyers and researchers. The compound's crystalline form and solubility profile (e.g., in DMSO or aqueous buffers) further influence its practicality in lab settings.

In summary, CAS No. 1261927-21-2 exemplifies the intersection of structural complexity and functional adaptability, catering to diverse scientific inquiries. Its relevance to drug design, material science, and environmental chemistry ensures continued interest, mirrored in trending search terms like "multifunctional benzoic acid scaffolds" and "halogenated building blocks for APIs." As research evolves, this compound is poised to remain a cornerstone in innovative chemical solutions.